Cas no 866149-26-0 (2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE)

2-([(Cyclohexylcarbonyl)oxy]ethanimidoyl)-1,3-thiazole is a specialized thiazole derivative featuring a cyclohexylcarbonyloxy-substituted ethanimidoyl moiety. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its unique structural framework, which combines a thiazole core with a cyclohexylcarbonyl ester group. The thiazole ring provides a versatile scaffold for further functionalization, while the cyclohexyl moiety enhances lipophilicity, potentially influencing bioavailability and binding interactions. Its imidoyl ester functionality may serve as a reactive intermediate in the synthesis of heterocyclic compounds or bioactive molecules. This product is suited for applications in medicinal chemistry, agrochemical development, and material science, where tailored molecular properties are critical.

2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE structure

866149-26-0 structure

Product Name:2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE

CAS No:866149-26-0

MF:C₁₂H₁₆N₂O₂S

MW:252.332641601563

CID:4524569

PubChem ID:5934766

Update Time:2025-10-28

2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE Chemical and Physical Properties

Names and Identifiers

- 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE
- Ethanone, 1-(2-thiazolyl)-, O-(cyclohexylcarbonyl)oxime
- AKOS005106722
- SR-01000307014
- SR-01000307014-2
- 866149-26-0
- CHEMBL1092791
- BDBM50314727
- SR-01000307014-1
- 1-(thiazol-2-yl)ethanone O-cyclohexanecarbonyl oxime
- [(E)-1-(1,3-thiazol-2-yl)ethylideneamino] cyclohexanecarboxylate
- 9W-0837
- CHEBI:92614
- ML114
- Inchi： 1S/C12H16N2O2S/c1-9(11-13-7-8-17-11)14-16-12(15)10-5-3-2-4-6-10/h7-8,10H,2-6H2,1H3
- InChI Key： RRXZTDHBRAEGPA-UHFFFAOYSA-N
- SMILES： CC(C1SC=CN=1)=NOC(C1CCCCC1)=O

Computed Properties

Exact Mass: 252.09324893Da
Monoisotopic Mass: 252.09324893Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 301
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 79.8Å²

2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	9W-0837-1MG	2-{[(cyclohexylcarbonyl)oxy]ethanimidoyl}-1,3-thiazole	866149-26-0	>97%	1mg	£37.00	2025-02-08
Key Organics Ltd	9W-0837-5MG	2-{[(cyclohexylcarbonyl)oxy]ethanimidoyl}-1,3-thiazole	866149-26-0	>97%	5mg	£51.00	2025-02-08
Key Organics Ltd	9W-0837-10MG	2-{[(cyclohexylcarbonyl)oxy]ethanimidoyl}-1,3-thiazole	866149-26-0	>97%	10mg	£63.00	2025-02-08
Ambeed	A942334-1g	2-{[(cyclohexylcarbonyl)oxy]ethanimidoyl}-1,3-thiazole	866149-26-0	97%	1g	$372.0	2025-04-16

2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE Related Literature

1. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Additional information on 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE

Research Briefing on 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE (CAS: 866149-26-0)

The compound 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE (CAS: 866149-26-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE as a promising scaffold for the development of novel antimicrobial and anti-inflammatory agents. The compound's thiazole core, coupled with the cyclohexylcarbonyloxy ethanimidoyl moiety, has been shown to exhibit potent inhibitory effects against a range of bacterial and fungal pathogens. Notably, in vitro assays have demonstrated its efficacy against drug-resistant strains, suggesting its potential as a next-generation antimicrobial agent.

In addition to its antimicrobial properties, recent research has explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have revealed that the cyclohexylcarbonyloxy group plays a critical role in enhancing the compound's binding affinity to target enzymes, such as bacterial dihydrofolate reductase (DHFR) and fungal cytochrome P450. These findings have provided valuable insights for the rational design of derivatives with improved potency and selectivity.

Furthermore, preliminary in vivo studies have shown that 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics make it a viable candidate for further preclinical development. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future studies.

The synthesis of 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and scalability, with particular emphasis on green chemistry principles. For instance, a recent publication described a one-pot multicomponent reaction that significantly reduces the number of steps and minimizes waste generation, making the process more environmentally sustainable.

In conclusion, 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE represents a promising lead compound in the search for new therapeutic agents. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for both basic research and drug discovery. Future studies should focus on optimizing its pharmacological properties and exploring its potential in other therapeutic areas, such as oncology and immunology.